Isoamyl nitrite-15N

• IUPAC Name: 3-methylbutyl nitrite
• InChI: InChI=1S/C5H11NO2/c1-5(2)3-4-8-6-7/h5H,3-4H2,1-2H3/i6+1
• InChI Key: OWFXIOWLTKNBAP-PTQBSOBMSA-N
• Canonical SMILES: CC(C)CCON=O
• Isomeric SMILES: CC(C)CCO[15N]=O
• Molecular Formula: C5H11NO2
• DSSTOX Substance ID: DTXSID60480167
• Molecular Weight: 118.14 g/mol
• CAS No.: 120670-20-4

Description

Isoamyl nitrite-15N is a useful research compound. Its molecular formula is C5H11NO2 and its molecular weight is 118.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Flammable;Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Pharmaceutical and Forensic Applications : Isoamyl nitrite is used therapeutically for cardiac angina and as an antidote for cyanide poisoning. However, it is also abused for its euphoric properties. A study developed a simple, rapid, and sensitive method for determining isoamyl nitrite using a flow injection analysis system. This method is significant for pharmaceutical and forensic studies (Kishikawa et al., 2014).

• Environmental Monitoring : A method for determining ultra-trace concentrations of nitrite in polluted waters and soil involves the use of isoamyl alcohol, which is significant for environmental monitoring and pollution studies (Chaube et al., 1984).

• Catalysis in Chemical Reactions : Isoamyl nitrite has been used as a catalyst in the selective oxidation of benzyl alcohol to benzyl aldehyde, demonstrating its utility in chemical synthesis and reactions (Shen Xuebin et al., 2010).

• Tracer Studies in Microbiology : Nitrogen 15 tracer studies, like those conducted on Pseudomonas aeruginosa, use isotopic variants such as Isoamyl nitrite-15N to understand microbial processes, specifically the anaerobic reduction of nitrite to nitrogen gas (St John & Hollocher, 1977).

• Isotopic Analysis in Biogeochemical Cycling : The isotopic analysis of nitrogen and oxygen in nitrite can be conducted by treating samples with certain bacteria, a method useful in studies of nitrogen cycling in aquatic environments (Böhlke et al., 2007).

• Study of Nitrate and Nitrite Contamination : Research on the contamination of commercial 15-nitrogen (15N) N2 gas stocks with 15N-enriched ammonium, nitrate/nitrite, and nitrous oxide highlights the importance of ensuring purity in isotopic studies, particularly in N2 fixation rate determinations (Dabundo et al., 2014).

• Vascular and Hemodynamic Research : Isoamyl nitrite's pharmacologic actions have been compared with organic nitrates like nitroglycerin, providing insights into their different effects in vascular and hemodynamic studies (Bauer et al., 1997).

Mechanism of Action

Target of Action

Isoamyl nitrite-15N, also known as 15N Labeled isoamyl nitrite or Isopentyl nitrite-15N , primarily targets the Atrial natriuretic peptide receptor 1 . This receptor plays a crucial role in the regulation of blood pressure and volume by promoting natriuresis, diuresis, and vasodilation .

Mode of Action

This compound acts as an agonist to the Atrial natriuretic peptide receptor 1 . Its antianginal action is thought to be the result of a reduction in systemic and pulmonary arterial pressure (afterload) and decreased cardiac output due to peripheral vasodilation . It is a source of nitric oxide, which signals for relaxation of the involuntary muscles .

Biochemical Pathways

This compound is involved in the nitric oxide signaling pathway. Nitric oxide is a potent vasodilator that expands blood vessels, resulting in the lowering of blood pressure . This compound, like other alkyl nitrites, decomposes in the presence of base to give nitrite salts and the isoamyl alcohol .

Pharmacokinetics

The vapors of this compound are absorbed rapidly through the pulmonary alveoli, manifesting therapeutic effects within one minute after inhalation . .

Result of Action

The primary result of this compound’s action is the rapid relief of angina pectoris . It lowers blood pressure and causes relaxation of involuntary muscles, especially the blood vessel walls . Adverse effects related to this pharmacological activity include hypotension, headache, flushing of the face, tachycardia, dizziness, and relaxation of the anal sphincter .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pH. For instance, it has a boiling point of 99 °C and a density of 0.879 g/mL at 25 °C . It is classified as a flammable liquid with a flash point of -20.00 °C . Therefore, it should be stored in a well-ventilated place, kept cool, and handled with care to prevent exposure to heat, sparks, open flames, or hot surfaces .

Safety and Hazards

Isoamyl nitrite-15N is highly flammable and harmful if swallowed or inhaled. It is advised to use personal protection equipment, use only antistatically equipped (spark-free) tools, and avoid breathing dust/fume/gas/mist/vapors/spray.